Cas no 85020-87-7 (2-(Methylamino)-5-nitrobenzonitrile)

• Product Name: 2-(Methylamino)-5-nitrobenzonitrile
• CAS No: 85020-87-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD01016948
• CID: 2950781
• PubChem ID: 13086928
• Update Time: 2025-06-13

2-(Methylamino)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(甲基氨基)-5-硝基苯甲腈
• 2-(METHYLAMINO)-5-NITROBENZONITRILE
• 2-Methylamino-5-nitrobenzonitrile
• Benzonitrile, 2-(methylamino)-5-nitro-
• EN300-7392968
• ALBB-013086
• SCHEMBL8440501
• LS-04082
• AKOS005173846
• MFCD01016948
• 85020-87-7
• CS-0326272
• AKOS015941020
• 2-Methylamino-5-nitro-benzonitrile
• G10112
• 2-(Methylamino)-5-nitrobenzonitrile

• MDL： MFCD01016948
• Inchi： 1S/C8H7N3O2/c1-10-8-3-2-7(11(12)13)4-6(8)5-9/h2-4,10H,1H3
• InChI Key： WSFLKAUDLAPTQW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)NC)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.6

2-(Methylamino)-5-nitrobenzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(Methylamino)-5-nitrobenzonitrile

Recent Advances in the Study of 2-(Methylamino)-5-nitrobenzonitrile (CAS: 85020-87-7)

2-(Methylamino)-5-nitrobenzonitrile (CAS: 85020-87-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitrobenzonitrile core and methylamino substituent, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

The synthesis of 2-(Methylamino)-5-nitrobenzonitrile has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements have not only reduced the cost of synthesis but also minimized the environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, 2-(Methylamino)-5-nitrobenzonitrile has demonstrated notable effects in various in vitro and in vivo studies. It has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, recent findings suggest that this compound exhibits inhibitory activity against certain cancer-related kinases, highlighting its potential as a lead compound in oncology drug development.

Moreover, the pharmacokinetic properties of 2-(Methylamino)-5-nitrobenzonitrile have been a focal point of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its suitability as a therapeutic agent. Preliminary results indicate favorable bioavailability and metabolic stability, which are critical factors for further drug development.

In addition to its potential therapeutic applications, 2-(Methylamino)-5-nitrobenzonitrile has also been studied for its role in chemical biology. Researchers have utilized this compound as a building block in the synthesis of more complex molecules, leveraging its unique chemical properties to create novel derivatives with enhanced biological activity. This approach has opened new avenues for the discovery of innovative drugs and therapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of 2-(Methylamino)-5-nitrobenzonitrile. Issues such as toxicity, selectivity, and off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's structure to improve its safety and efficacy profiles, paving the way for potential clinical trials in the future.

In conclusion, 2-(Methylamino)-5-nitrobenzonitrile (CAS: 85020-87-7) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its synthesis, biological activity, and potential therapeutic applications continue to be areas of active investigation. As research progresses, this compound may hold the key to new treatments for various diseases, underscoring its importance in the field.